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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecamethylhexasiloxane, a linear siloxane, is a versatile compound with significant
applications across various scientific and industrial domains. Its inherent properties, including
thermal stability, chemical inertness, and low surface tension, make it a valuable component in
formulations ranging from personal care products to high-performance lubricants.[1] In the
realm of research and drug development, its biocompatibility and dielectric properties are of
particular interest. This guide provides an in-depth overview of
Tetradecamethylhexasiloxane, focusing on its physicochemical characteristics, relevant
experimental protocols, and potential applications in advanced drug delivery systems.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of
Tetradecamethylhexasiloxane is presented in Table 1. This data is essential for
understanding its behavior in various experimental and formulation contexts.

Table 1: Physicochemical Properties of Tetradecamethylhexasiloxane
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Property Value Reference(s)
Molecular Formula C14H4205Si6 [1112]
Molecular Weight 458.99 g/mol [2][3]

CAS Number 107-52-8 [11[2]
Appearance Colorless, clear liquid [1112]

Melting Point -59 °C [1][2]

Boiling Point 142 °C at 20 mmHg [1112]

Density 0.891 g/cm? [2]

Refractive Index n20/D 1.40 [1]

Viscosity 2.9 mmz/s

- Soluble in alcohol and
Solubility o [2]
enzene.

[dimethyl(trimethylsilyloxy)silyl]
oxy-

IUPAC Name [[dimethyl(trimethylsilyloxy)silyl  [2]
Joxy-dimethylsilyl]oxy-

dimethylsilane

Safety and Handling

Tetradecamethylhexasiloxane is considered a combustible liquid and should be handled with
appropriate safety precautions.[4] While it is generally not classified as hazardous, it may
cause mild skin and eye irritation.[4] For detailed safety information, refer to the Safety Data
Sheet (SDS).

Table 2: Safety Information for Tetradecamethylhexasiloxane
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Hazard Statement Precautionary Statement

P210: Keep away from heat, hot surfaces,
H227: Combustible liquid sparks, open flames and other ignition sources.

No smoking.

o P280: Wear protective gloves/protective
May cause skin irritation. ) ) )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
o cautiously with water for several minutes.
May cause eye irritation. _
Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols

While specific protocols for the synthesis of Tetradecamethylhexasiloxane are proprietary
and not readily available in public literature, the principles of siloxane chemistry apply. The
synthesis of related polydimethylsiloxane (PDMS) materials often involves the hydrolysis and
condensation of chlorosilane or alkoxysilane precursors.

A highly relevant application for drug development professionals is the use of siloxane-based
materials in advanced drug delivery systems. The following protocol outlines the synthesis of
siloxane-incorporated lipid nanoparticles (SiLNPs) for mRNA delivery, a cutting-edge
application in modern therapeutics.

Experimental Protocol: Synthesis of Siloxane-
Incorporated Lipid Nanoparticles (SILNPs) for mRNA
Delivery

This protocol is adapted from a combinatorial approach to developing SiLNPs for tissue-
specific mMRNA delivery.

Objective: To synthesize SiLNPs capable of encapsulating and delivering mRNA to target cells.

Materials:
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e Siloxane amines (Six)

o Epoxide-/ester-/amide bond-based alkylated tails (Cy/Oy/Ny)
e mMRNA encoding a reporter protein (e.g., Firefly Luciferase)

e Phospholipid (e.g., DOPE)

e Cholesterol

e PEG-lipid

» Ethanol

 Citrate buffer (pH 4.0)

e Phosphate-buffered saline (PBS, pH 7.4)

Equipment:

Microfluidic mixing device (e.g., NanoAssemblr)

Dialysis system (e.g., with a 10 kDa MWCO membrane)

Dynamic light scattering (DLS) instrument for size and polydispersity analysis

Spectrofluorometer for encapsulation efficiency determination

Procedure:

Lipidoid Synthesis: Synthesize a library of siloxane-based lipidoids through combinatorial
reactions between various siloxane amines and alkylated tails.

 Lipid Stock Preparation: Prepare a stock solution of the synthesized siloxane-incorporated
lipidoid, phospholipid, cholesterol, and PEG-lipid in ethanol at a specific molar ratio.

 mMRNA Stock Preparation: Prepare a stock solution of the mRNA in a citrate buffer.

e Nanoparticle Formulation:
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o Utilize a microfluidic mixing device to rapidly mix the lipid-ethanol solution with the mRNA-
agueous buffer solution at a defined flow rate ratio (e.g., 3:1 agueous to organic).

o The rapid mixing induces the self-assembly of the lipids around the mRNA, forming the
SIiLNPs.

o Purification:

o Remove the ethanol and unencapsulated mRNA by dialyzing the formulated SiLNPs
against PBS at 4 °C for at least 2 hours.

e Characterization:

o Size and Polydispersity: Measure the hydrodynamic diameter and polydispersity index
(PDI) of the SILNPs using DLS.

o Encapsulation Efficiency: Determine the percentage of mRNA encapsulated within the
SILNPs using a fluorescent dye-based assay (e.g., RiboGreen assay).

Visualizations

Synthesis of Siloxane-Incorporated Lipid Nanoparticles
(SILNPSs)

The following diagram illustrates the workflow for the synthesis of SILNPs for mRNA delivery.
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Workflow for the Synthesis of Siloxane-Incorporated Lipid Nanoparticles (SILNPS)
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Caption: A flowchart illustrating the key stages in the synthesis of siloxane-incorporated lipid
nanoparticles.

Applications in Research and Drug Development

The unique properties of Tetradecamethylhexasiloxane and related siloxanes make them
valuable in various aspects of research and drug development:

o Excipient in Formulations: Due to its low surface tension and non-irritating nature, it can be
used as an excipient in topical and transdermal drug delivery systems to improve
spreadability and skin feel.[1]

o Component of Medical Devices: Its biocompatibility and stability are advantageous for its use
in medical devices that have tissue contact.[1]

e Advanced Drug Delivery: As demonstrated in the experimental protocol, siloxane-based
materials are being engineered into sophisticated nanopatrticles for the targeted delivery of
nucleic acid therapeutics like mMRNA. The inclusion of siloxane moieties can enhance cellular
uptake and endosomal escape of these nanopatrticles.

e Analytical Chemistry: In gas chromatography, stationary phases are often based on
polysiloxanes. Understanding the properties of shorter-chain siloxanes like
Tetradecamethylhexasiloxane is crucial for troubleshooting and method development, as
they can sometimes appear as contaminants or "ghost peaks".

Conclusion

Tetradecamethylhexasiloxane is a well-characterized compound with established
physicochemical properties. While its direct role in biological signaling pathways is not
documented, its importance in materials science and pharmaceutical technology is growing.
For researchers and drug development professionals, the true potential of this and related
siloxanes lies in their application as enabling materials for novel drug delivery systems. The
development of siloxane-incorporated nanoparticles for nucleic acid therapies represents a
significant advancement, showcasing how the fundamental properties of these compounds can
be leveraged to address complex challenges in medicine. Further research into the synthesis
and functionalization of specific oligosiloxanes will undoubtedly open up new avenues for
innovation in drug delivery and biomedical engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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